Cas no 611-00-7 (2,4-Dibromobenzoic acid)

• Product Name: 2,4-Dibromobenzoic acid
• CAS No: 611-00-7
• MF: C₇H₄Br₂O₂
• MW: 279.913460731506
• MDL: MFCD00234253
• CID: 82696
• PubChem ID: 11896
• Update Time: 2025-05-26

2,4-Dibromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromobenzoic acid
• Benzoic acid, 2,4-dibromo-
• 2,4-Dibromobenzoicacid
• PubChem3856
• 2,4-Dibrom-benzoesaure
• 2,4-dibromo-benzoic acid
• KSC493O4T
• NAGGYODWMPFKJQ-UHFFFAOYSA-N
• EBD48833
• STL554993
• FC1068
• SBB052783
• CL8011
• BBL101197
• AS03514
• AM83988
• TRA0084929
• CM12636
• RP29828
• LS10326
• AB05197
• SY022642
• D4278
• A8488
• AC-1770
• GS-4069
• EN300-90652
• AKOS005257271
• NS00034567
• DTXSID60209971
• FT-0600214
• CS-W010056
• EINECS 210-245-7
• 611-00-7
• Z1259341990
• MFCD00234253
• VN4H7899AA
• J-507104
• SCHEMBL2780747
• UNII-VN4H7899AA
• DTXCID10132462
• DB-005128

• MDL： MFCD00234253
• Inchi： 1S/C7H4Br2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： NAGGYODWMPFKJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 277.85800
• Monoisotopic Mass: 277.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.9661 (rough estimate)
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 336.5℃ at 760 mmHg
• Flash Point: 157.3 °C
• Refractive Index: 1.4970 (estimate)
• PSA: 37.30000
• LogP: 2.90980
• Solubility: Not available

2,4-Dibromobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4-Dibromobenzoic acid

Recent Advances in the Application of 2,4-Dibromobenzoic Acid (CAS 611-00-7) in Chemical Biology and Pharmaceutical Research

2,4-Dibromobenzoic acid (CAS 611-00-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, medicinal chemistry, and materials science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and advanced materials. This research brief provides an overview of the latest advancements involving 2,4-dibromobenzoic acid, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable developments in the use of 2,4-dibromobenzoic acid is its role in the synthesis of brominated aromatic compounds, which are crucial for the development of pharmaceuticals and agrochemicals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2,4-dibromobenzoic acid as a precursor for the synthesis of novel brominated inhibitors targeting protein kinases. The study reported that derivatives of 2,4-dibromobenzoic acid exhibited potent inhibitory activity against specific kinase isoforms, suggesting potential therapeutic applications in cancer treatment.

In addition to its pharmaceutical applications, 2,4-dibromobenzoic acid has been investigated for its utility in materials science. Researchers at the University of Cambridge recently explored its incorporation into organic semiconductors, where its bromine substituents facilitated enhanced electronic properties. The study, published in Advanced Materials, revealed that polymers derived from 2,4-dibromobenzoic acid displayed improved charge carrier mobility, making them promising candidates for use in organic electronic devices such as solar cells and transistors.

Another significant area of research involves the environmental and toxicological profile of 2,4-dibromobenzoic acid. A 2024 report by the Environmental Protection Agency (EPA) evaluated its biodegradability and ecotoxicological effects, concluding that while the compound exhibits moderate persistence in aquatic environments, its toxicity to non-target organisms is relatively low under standard conditions. These findings are critical for assessing the environmental impact of its industrial use and disposal.

Looking ahead, the potential of 2,4-dibromobenzoic acid in drug discovery and materials science continues to expand. Ongoing research is exploring its use in the development of new antimicrobial agents and as a building block for functional materials with tailored properties. The compound's unique structural features and reactivity make it a valuable tool for chemists and researchers aiming to address complex challenges in healthcare and technology.

In conclusion, 2,4-dibromobenzoic acid (CAS 611-00-7) remains a compound of high relevance in contemporary research. Its applications span from medicinal chemistry to advanced materials, underscoring its versatility and importance. Future studies are expected to further elucidate its potential and optimize its use in various scientific and industrial contexts.